Cas no 78342-42-4 ((2S)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine)

• Product Name: (2S)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine
• CAS No: 78342-42-4
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• MDL: MFCD00066229
• CID: 59976
• PubChem ID: 329755637
• Update Time: 2025-09-17

(2S)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine Chemical and Physical Properties

Names and Identifiers

• (S)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine
• (S)-2-Isopropyl-3,6-dimethoxy-2,5-dihydropyrazine
• (2S)-(+)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine
• (2S)-3,6-dimethoxy-2-propan-2-yl-2,5-dihydropyrazine
• (2S)-2,5-Dihydro-2-isopropyl-3,6-diMethoxypyrazine
• 2,4-DiMethyl-3-pentanone
• Pyrazine,2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-, (S)-
• (+)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine
• (2S)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine
• (S)-Schollkopf reagent
• (2s)-2-isopropyl-3,6-dimethoxy-2,5-dihydropyrazine
• Pyrazine, 2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-, (2S)-
• Bislactimether
• PubChem9917
• (+)-Sch
• (2S)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine
• (2S)-2,5-Dihydro-3,6-dimethoxy-2-(1-methylethyl)pyrazine
• DS-12920
• AKOS015851530
• DTXSID30999695
• 78342-42-4
• AM20090808
• (S)-2,5-DIHYDRO-3,6-DIMETHOXY-2-ISO-PROP
• FCFWEOGTZZPCTO-QMMMGPOBSA-N
• (S)-2,5-dihydro-3,6-dimethoxy-2-iso-propylpyrazine
• (3s)-3,6-dihydro-2,5-dimethoxy-3-(1-methylethyl) pyrazine
• 79586-96-2
• A839401
• W-203802
• CS-0008324
• MFCD00066229
• SCHEMBL369237
• (S)-2,5-dihydro-3,6-dimethoxy-2-isopropyl pyrazine
• AC-1374
• (S)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine, >=97.0% (GC)
• CHEMBL169371
• (2S)-2,5-Dihydro-3,6-dimethoxy-2-(1-methylethyl)pyrazine; (+)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine; (S)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine; (S)-Schollkopf Reagent;

• MDL： MFCD00066229
• Inchi： 1S/C9H16N2O2/c1-6(2)8-9(13-4)10-5-7(11-8)12-3/h6,8H,5H2,1-4H3/t8-/m0/s1
• InChI Key： FCFWEOGTZZPCTO-QMMMGPOBSA-N
• SMILES： O(C)C1[C@H](C(C)C)N=C(CN=1)OC

Computed Properties

• Exact Mass: 184.12100
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Color/Form: Light yellow transparent liquid.
• Density: 1.028 g/mL at 20 °C(lit.)
• Boiling Point: 245.2°C at 760 mmHg
• PSA: 43.18000
• LogP: -0.01440
• Solubility: Not determined
• Specific Rotation: 102 º (c=1%, EtOH)
• Optical Activity: [α]20/D +102.0±5°, c = 1% in ethanol

(2S)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S23-S24/25-S37/39-S26
• Hazardous Material Identification：
• Safety Term：S23;S24/25
• Risk Phrases：R22
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Imidoesters Imidolactones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds